Cas no 2113555-36-3 (Methyl 4-cyano-5-(diethylamino)-1,3-oxazole-2-carboxylate)

• Product Name: Methyl 4-cyano-5-(diethylamino)-1,3-oxazole-2-carboxylate
• CAS No: 2113555-36-3
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 5255168
• PubChem ID: 165440192
• Update Time: 2025-07-19

Methyl 4-cyano-5-(diethylamino)-1,3-oxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-cyano-5-(diethylamino)-1,3-oxazole-2-carboxylate
• 2113555-36-3
• EN300-376595
• Methyl 4-cyano-5-(diethylamino)-1,3-oxazole-2-carboxylate

• Inchi： 1S/C10H13N3O3/c1-4-13(5-2)9-7(6-11)12-8(16-9)10(14)15-3/h4-5H2,1-3H3
• InChI Key： BCRDLOLMSPICDM-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=NC(C#N)=C1N(CC)CC

Computed Properties

• Exact Mass: 223.09569129g/mol
• Monoisotopic Mass: 223.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 79.4Ų

Additional information on Methyl 4-cyano-5-(diethylamino)-1,3-oxazole-2-carboxylate

Research Update on Methyl 4-cyano-5-(diethylamino)-1,3-oxazole-2-carboxylate (CAS: 2113555-36-3) in Chemical Biology and Pharmaceutical Applications

Methyl 4-cyano-5-(diethylamino)-1,3-oxazole-2-carboxylate (CAS: 2113555-36-3) is a structurally unique oxazole derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a versatile scaffold for drug discovery. This compound features a cyano group, a diethylamino substituent, and an ester functionality, which collectively contribute to its reactivity and biological activity. Recent studies have explored its applications in medicinal chemistry, particularly as a building block for the synthesis of novel heterocyclic compounds with therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of Methyl 4-cyano-5-(diethylamino)-1,3-oxazole-2-carboxylate as a precursor for the development of kinase inhibitors. The researchers demonstrated that this compound could be efficiently modified to yield potent and selective inhibitors of protein kinases involved in cancer signaling pathways. The study highlighted the compound's ability to form key hydrogen bond interactions with kinase active sites, making it a promising candidate for further optimization.

In addition to its role in kinase inhibitor development, Methyl 4-cyano-5-(diethylamino)-1,3-oxazole-2-carboxylate has been explored as a fluorescent probe for bioimaging applications. A recent publication in ACS Chemical Biology reported the synthesis of a series of fluorescent derivatives based on this scaffold, which exhibited strong emission in the visible range and good cellular permeability. These probes were successfully used to visualize intracellular targets in live cells, showcasing the compound's utility in chemical biology research.

The synthetic versatility of Methyl 4-cyano-5-(diethylamino)-1,3-oxazole-2-carboxylate has also been demonstrated in the construction of diverse heterocyclic libraries. A 2022 study in Organic Letters described a one-pot multicomponent reaction utilizing this compound to generate a series of fused oxazole-pyridine derivatives with potential antibacterial activity. The researchers noted that the diethylamino group played a crucial role in facilitating the cyclization process and modulating the electronic properties of the final products.

From a pharmacological perspective, preliminary in vitro studies have shown that derivatives of Methyl 4-cyano-5-(diethylamino)-1,3-oxazole-2-carboxylate exhibit interesting biological activities. A recent screening campaign identified several analogs with moderate inhibitory activity against inflammatory enzymes such as COX-2 and 5-LOX, suggesting potential applications in anti-inflammatory drug development. However, further optimization of these compounds is needed to improve their potency and selectivity profiles.

In conclusion, Methyl 4-cyano-5-(diethylamino)-1,3-oxazole-2-carboxylate (CAS: 2113555-36-3) represents a valuable chemical building block with multiple applications in drug discovery and chemical biology. Recent research has demonstrated its utility in kinase inhibitor development, fluorescent probe design, and the synthesis of biologically active heterocycles. As the understanding of its reactivity and biological properties continues to grow, this compound is likely to find even broader applications in pharmaceutical research. Future studies should focus on expanding its structural diversity and exploring its potential in targeting emerging therapeutic targets.